Cas no 1423803-56-8 (Methyl 2-({4-[(1-cyanocyclohexyl)carbamoyl]piperidin-1-yl}sulfonyl)benzoate)

• Product Name: Methyl 2-({4-[(1-cyanocyclohexyl)carbamoyl]piperidin-1-yl}sulfonyl)benzoate
• CAS No: 1423803-56-8
• MF: C₂₁H₂₇N₃O₅S
• MW: 433.521184206009
• CID: 5759987
• PubChem ID: 71943775
• Update Time: 2025-05-25

Methyl 2-({4-[(1-cyanocyclohexyl)carbamoyl]piperidin-1-yl}sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• AKOS033746972
• methyl 2-[4-[(1-cyanocyclohexyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate
• methyl 2-({4-[(1-cyanocyclohexyl)carbamoyl]piperidin-1-yl}sulfonyl)benzoate
• 1423803-56-8
• Z203702554
• EN300-26687642
• Benzoic acid, 2-[[4-[[(1-cyanocyclohexyl)amino]carbonyl]-1-piperidinyl]sulfonyl]-, methyl ester
• Methyl 2-({4-[(1-cyanocyclohexyl)carbamoyl]piperidin-1-yl}sulfonyl)benzoate

• Inchi： 1S/C21H27N3O5S/c1-29-20(26)17-7-3-4-8-18(17)30(27,28)24-13-9-16(10-14-24)19(25)23-21(15-22)11-5-2-6-12-21/h3-4,7-8,16H,2,5-6,9-14H2,1H3,(H,23,25)
• InChI Key： ZZLFAVQVOSHWHF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OC)(N1CCC(C(NC2(C#N)CCCCC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 433.16714214g/mol
• Monoisotopic Mass: 433.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Additional information on Methyl 2-({4-[(1-cyanocyclohexyl)carbamoyl]piperidin-1-yl}sulfonyl)benzoate

Methyl 2-({4-[(1-cyanocyclohexyl)carbamoyl]piperidin-1-yl}sulfonyl)benzoate: A Comprehensive Overview

Methyl 2-({4-[(1-cyanocyclohexyl)carbamoyl]piperidin-1-yl}sulfonyl)benzoate, also known by its CAS registry number 1423803-56-8, is a complex organic compound with a diverse range of potential applications in the fields of pharmacology, material science, and advanced chemical synthesis. This compound is characterized by its intricate molecular structure, which includes a methyl ester group, a benzoate moiety, and a sulfonyl group attached to a piperidine ring substituted with a cyanocyclohexyl carbamate. The combination of these functional groups makes it a versatile molecule with unique chemical and physical properties.

The synthesis of Methyl 2-({4-[(1-cyanocyclohexyl)carbamoyl]piperidin-1-yl}sulfonyl)benzoate involves multi-step organic reactions, including nucleophilic substitutions, acylation, and esterification processes. Recent advancements in asymmetric catalysis and green chemistry have enabled more efficient and environmentally friendly methods for its production. Researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the reaction conditions, significantly improving the yield and purity of the compound.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The sulfonyl group is known to enhance bioavailability and stability in biological systems, making it an attractive candidate for developing new pharmaceutical agents. For instance, studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, the presence of the cyanocyclohexyl group introduces rigidity into the molecule, potentially enhancing its binding affinity to specific protein targets.

Another area of interest is the use of Methyl 2-{...}benzoate in materials science. Its rigid structure and functional groups make it suitable for applications in polymer chemistry and nanotechnology. Recent research has focused on incorporating this compound into polymeric materials to improve their thermal stability and mechanical properties. For example, blends containing this compound have shown enhanced resistance to thermal degradation under high temperatures, making them ideal for high-performance applications such as aerospace components.

In terms of environmental impact, the biodegradability and toxicity profile of CAS No. 1423803-56-8 have been subjects of recent studies. Initial assessments indicate that the compound exhibits low acute toxicity in standard assays, but further research is needed to evaluate its long-term effects on aquatic ecosystems. Eco-friendly synthesis routes and recycling strategies are being explored to minimize its environmental footprint during industrial production.

The structural complexity of Methyl 2-{...}benzoate also makes it an excellent candidate for studying supramolecular chemistry. Researchers have investigated its ability to form self-assembled structures through hydrogen bonding and π–π interactions. These studies have revealed potential applications in drug delivery systems, where such structures can serve as carriers for encapsulating therapeutic agents with controlled release profiles.

In conclusion, Methyl 2-{...}benzoate (CAS No. 1423803-56-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure enables diverse functionalities that are being actively explored in cutting-edge research. As our understanding of its properties continues to grow, so too does its promise as a valuable tool in advancing modern science and technology.